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Compound of Interest

1-benzyl-1H-benzimidazol-5-
Compound Name: )
amine

Cat. No.: B1269451

An In-depth Technical Guide to 1-benzyl-1H-benzimidazol-5-amine

This technical guide provides a comprehensive overview of the chemical properties, structure,
and potential biological activities of 1-benzyl-1H-benzimidazol-5-amine. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical research.

Chemical Properties and Structure

1-benzyl-1H-benzimidazol-5-amine is a heterocyclic aromatic compound belonging to the
benzimidazole class. The core structure consists of a fused benzene and imidazole ring, with a
benzyl group substituted at the N1 position of the imidazole ring and an amine group at the 5-
position of the benzene ring. This substitution pattern, particularly the lipophilic benzyl group, is
known to influence the molecule's biological efficacy.[1]

Physicochemical Properties

The key physicochemical properties of 1-benzyl-1H-benzimidazol-5-amine are summarized in
the table below.
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Property Value Source
IUPAC Name 1-b.enzyl-1H-benzimidazol-5- 2]
amine
Molecular Formula C14H13Ns [2]
Molecular Weight 223.27 g/mol [2]
CAS Number 26530-89-2 [2]
Topological Polar Surface Area  43.8 A2 [2]
XLogP3 2.4 [2]

Chemical Structure

The 2D chemical structure of 1-benzyl-1H-benzimidazol-5-amine is depicted below. The
benzimidazole ring system is essentially planar.[3]

Image Source: PubChem CID 1089058[2]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1-benzyl-1H-
benzimidazol-5-amine is not readily available in the provided search results, a plausible
synthetic route can be inferred from established methods for preparing N-substituted

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/26530-89-2
https://pubchem.ncbi.nlm.nih.gov/compound/26530-89-2
https://pubchem.ncbi.nlm.nih.gov/compound/26530-89-2
https://pubchem.ncbi.nlm.nih.gov/compound/26530-89-2
https://pubchem.ncbi.nlm.nih.gov/compound/26530-89-2
https://pubchem.ncbi.nlm.nih.gov/compound/26530-89-2
https://www.benchchem.com/product/b1269451?utm_src=pdf-body
https://www.researchgate.net/publication/51132544_1-Benzyl-1H-benzimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/26530-89-2
https://www.benchchem.com/product/b1269451?utm_src=pdf-body
https://www.benchchem.com/product/b1269451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

benzimidazoles. A common strategy involves the N-alkylation of a pre-formed benzimidazole
core.[1][4][5]

Proposed Synthesis Workflow

A likely synthetic pathway would involve the reaction of 1H-benzimidazol-5-amine with a benzyl
halide, such as benzyl bromide, in the presence of a base.

Reactants Reaction Conditions
1H-Benzimidazol-5-amine Benzyl Bromide Base (e.g., K2COs) Solvent (e.g., DMF)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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